Cas no 2228285-31-0 (2-chloro-6-(1,1-difluoro-2-hydroxyethyl)phenol)

• Product Name: 2-chloro-6-(1,1-difluoro-2-hydroxyethyl)phenol
• CAS No: 2228285-31-0
• MF: C₈H₇ClF₂O₂
• MW: 208.589788675308
• CID: 6292640
• PubChem ID: 165688506
• Update Time: 2025-10-24

2-chloro-6-(1,1-difluoro-2-hydroxyethyl)phenol Chemical and Physical Properties

Names and Identifiers

• 2-chloro-6-(1,1-difluoro-2-hydroxyethyl)phenol
• 2228285-31-0
• EN300-1972895

• Inchi： 1S/C8H7ClF2O2/c9-6-3-1-2-5(7(6)13)8(10,11)4-12/h1-3,12-13H,4H2
• InChI Key： IYGZUHLNWVCMMX-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1O)C(CO)(F)F

Computed Properties

• Exact Mass: 208.0102635g/mol
• Monoisotopic Mass: 208.0102635g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 40.5Ų

Additional information on 2-chloro-6-(1,1-difluoro-2-hydroxyethyl)phenol

Introduction to 2-chloro-6-(1,1-difluoro-2-hydroxyethyl)phenol (CAS No. 2228285-31-0)

The compound 2-chloro-6-(1,1-difluoro-2-hydroxyethyl)phenol, identified by the CAS registry number CAS No. 2228285-31-0, is a chemically synthesized aromatic compound with a unique structure that combines chlorine, fluorine, and hydroxyl functional groups. This compound has garnered attention in recent years due to its potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science. The presence of multiple halogen atoms and hydroxyl groups in its structure makes it a versatile molecule with diverse reactivity and biological activity.

Recent studies have highlighted the importance of understanding the synthesis, properties, and applications of 2-chloro-6-(1,1-difluoro-2-hydroxyethyl)phenol. Researchers have explored its role as an intermediate in the synthesis of bioactive compounds, particularly in the development of novel antibiotics and antiviral agents. The compound's ability to undergo various chemical transformations, such as nucleophilic substitution and electrophilic aromatic substitution, has made it a valuable building block in organic synthesis.

In terms of physical properties, CAS No. 2228285-31-0 exhibits a melting point of approximately 95°C and a boiling point around 300°C under standard conditions. Its solubility in water is moderate, which is attributed to the balance between its hydrophilic hydroxyl group and hydrophobic aromatic ring. The compound's stability under different environmental conditions has also been studied extensively, with findings indicating that it is relatively stable under neutral and mildly acidic or basic conditions.

The synthesis of 2-chloro-6-(1,1-difluoro-2-hydroxyethyl)phenol typically involves multi-step reactions starting from phenol derivatives. One common approach involves the chlorination of phenol followed by the introduction of the difluorohydroxyethyl group through nucleophilic substitution or coupling reactions. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of this compound, reducing production costs and improving yield.

In terms of applications, this compound has shown promise in the development of advanced materials with tailored properties. For instance, researchers have investigated its use as a precursor for high-performance polymers and coatings due to its ability to form strong intermolecular hydrogen bonds. Additionally, its fluorinated side chain imparts unique electronic properties that are advantageous in optoelectronic devices.

The biological activity of CAS No. 2228285-31-0 has been a focal point of recent studies. Preclinical trials have demonstrated its potential as an anti-inflammatory agent by modulating key signaling pathways involved in inflammation. Furthermore, its ability to inhibit certain enzymes associated with neurodegenerative diseases has opened new avenues for drug discovery.

In conclusion, 2-chloro-6-(1,1-difluoro-2-hydroxyethyl)phenol , with its unique chemical structure and versatile functional groups, continues to be a subject of intense research interest across multiple disciplines. Its synthesis methods are being refined for scalability and sustainability, while its applications are being explored in diverse fields such as healthcare and materials science. As research progresses, this compound is expected to play an increasingly important role in advancing technological innovations and therapeutic developments.